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The original research papers on LK-99 reported two key indicators of superconductivity: zero

resistance and the Meissner effect (magnetic levitation) at and above room temperature. These

claims, if verified, would have revolutionized energy transmission and numerous other

technologies. However, the global scientific community's rapid and transparent replication

efforts have consistently contradicted these findings. The consensus is that the material

synthesized, a copper-doped lead apatite, is not a superconductor but likely an insulator in its

pure form.[1][2][3]

The initial excitement was fueled by videos appearing to show a sample of LK-99 partially

levitating over a magnet.[2][4] However, further analysis and replication attempts have

attributed this phenomenon to weak ferromagnetic and diamagnetic responses, not the

complete magnetic field expulsion characteristic of the Meissner effect.[1][3][5]

Experimental Protocols in Replication Attempts
The synthesis of LK-99, as outlined in the original papers, involved a two-step solid-state

reaction.

Step 1: Synthesis of Lanarkite (Pb₂(SO₄)O)

Lead(II) oxide (PbO) and lead(II) sulfate (Pb(SO₄)) powders were mixed in a 1:1 molar ratio.

The mixture was heated in an alumina crucible at 725 °C for 24 hours in the presence of air.

Step 2: Synthesis of Copper(I) Phosphide (Cu₃P)
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Copper (Cu) and phosphorus (P) powders were mixed in a 3:1 molar ratio.

The mixture was sealed in a quartz tube under vacuum (10⁻³ Torr).

The sealed tube was heated to 550 °C for 48 hours.

Step 3: Final Synthesis of LK-99 (Pb₁₀₋ₓCuₓ(PO₄)₆O)

Lanarkite and copper phosphide were ground together in a 1:1 molar ratio.

The mixture was sealed in a quartz tube under vacuum.

The sealed tube was heated to 925 °C for 5-20 hours.

A significant challenge faced by replication teams was the "messy" and incomplete nature of

the provided synthesis instructions.[4][6] This lack of precise detail led to considerable variation

in the final samples produced across different laboratories, often resulting in multi-phase

materials.[6]

Below is a diagram illustrating the intended synthesis workflow for LK-99.
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Step 1: Lanarkite Synthesis

Step 2: Copper Phosphide Synthesis

Step 3: LK-99 Synthesis

PbO Powder Mix 1:1 Molar Ratio

Pb(SO₄) Powder

Heat at 725°C for 24h Lanarkite (Pb₂(SO₄)O)
Lanarkite

Cu Powder

Mix 3:1 Molar RatioP Powder Seal in Vacuum Tube Heat at 550°C for 48h Copper Phosphide (Cu₃P) Cu₃P

Grind 1:1 Molar Ratio Seal in Vacuum Tube Heat at 925°C for 5-20h LK-99 (Pb₁₀₋ₓCuₓ(PO₄)₆O)

Click to download full resolution via product page

Intended synthesis workflow for LK-99.

Comparative Analysis of Experimental Results
The following table summarizes the key findings from various independent replication attempts

compared to the original claims for LK-99.
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Research

Group /

Institution

Resistivity

Behavior

Magnetic

Behavior

Structural

Analysis (XRD)
Conclusion

Original Claim

(Lee, Kim et al.)

Sharp drop to

near-zero at

~105°C (378 K)

Partial levitation

(claimed

Meissner effect)

Copper-doped

lead apatite

structure

Room-

temperature

superconductor

CSIR-National

Physical

Laboratory, India

Semiconductor-

like behavior

Weakly

magnetic, no

levitation

Polycrystalline,

consistent with

lead apatite

Not a

superconductor[6

]

Beihang

University, China

High room-

temperature

resistance

(semiconductor)

Not reported
Similar to original

claim

Not a

superconductor[6

]

Charles

University,

Prague

Did not exhibit

superconductivity
Not reported

Sample

contained at

least three

components

Not a

superconductor[4

][6]

Beijing National

Laboratory for

Condensed

Matter Physics,

China

Sharp drop in

resistivity near

112°C (385 K)

Not indicative of

superconductivity

Attributed

observations to

Cu₂S impurities

Not a

superconductor;

observations

explained by

Cu₂S phase

transition[6]

Max Planck

Institute for Solid

State Research,

Germany

Insulating with

millions of ohms

of resistance

Slight

ferromagnetism

and

diamagnetism

Synthesized

pure, single

crystals of

Pb₉Cu(PO₄)₆O

Insulator, not a

superconductor[1

]

The Role of Impurities: The Copper Sulfide
Hypothesis
A critical finding from several replication studies was the identification of copper sulfide (Cu₂S)

as a significant impurity in the synthesized samples.[1][2][6] The original authors acknowledged
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the presence of these impurities.[6] Researchers at the Beijing National Laboratory for

Condensed Matter Physics demonstrated that Cu₂S undergoes a structural phase transition at

around 112°C (385 K), which is accompanied by a sharp drop in resistivity.[6] This transition

temperature is remarkably close to the temperature at which the original researchers claimed to

have observed the onset of superconductivity.

This finding provides a compelling alternative explanation for the resistivity drop observed in

the original LK-99 experiments, attributing it to a known phase transition in an impurity rather

than the emergence of superconductivity.

The logical flow of the analysis that led to the conclusion of failed replication is depicted in the

diagram below.
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Analysis of failed LK-99 replication attempts.

Theoretical Scrutiny
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In parallel with experimental efforts, theoretical physicists performed density functional theory

(DFT) calculations to understand the electronic structure of LK-99. While some initial studies

suggested the possibility of flat bands near the Fermi level, which can sometimes be a

precursor to superconductivity, subsequent and more detailed theoretical work indicated that

these flat bands in the proposed LK-99 structure were more likely to give rise to magnetism

rather than superconductivity.[2][6] This theoretical consensus further bolstered the

experimental findings that LK-99 is not a superconductor.

Conclusion
The saga of LK-99 serves as a powerful real-world example of the scientific method in action.

The initial extraordinary claims were met with appropriate skepticism and a rapid, global effort

to verify them. The transparent and collaborative nature of these replication attempts, although

ultimately leading to a negative result, has been a resounding success for the scientific

community. The collective evidence from numerous independent studies, combining

experimental synthesis, detailed characterization, and theoretical calculations, has led to a firm

consensus: LK-99 is not a room-temperature superconductor. The phenomena initially

observed have been convincingly explained by the presence of impurities, most notably copper

sulfide, and the material's intrinsic magnetic properties. While the dream of a room-temperature

superconductor remains elusive, the LK-99 episode has underscored the critical importance of

rigorous, reproducible research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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